Cas no 1245617-73-5 (1-(2-Methyl-allyl)-3-methylsulfanyl-benzene)

• Product Name: 1-(2-Methyl-allyl)-3-methylsulfanyl-benzene
• CAS No: 1245617-73-5
• MF: C₁₁H₁₄S
• MW: 178.293861865997
• CID: 2103375
• Update Time: 2023-08-03

1-(2-Methyl-allyl)-3-methylsulfanyl-benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-allyl)-3-methylsulfanyl-benzene
• 1-(2-Methylallyl)-3-methylsulfanyl-benzene
• 1-(2-methylprop-2-en-1-yl)-3-(methylsulfanyl)benzene
• 1-(2-Methyl-allyl)-3-methylsulfanyl-benzene

• Inchi： 1S/C11H14S/c1-9(2)7-10-5-4-6-11(8-10)12-3/h4-6,8H,1,7H2,2-3H3
• InChI Key： NECUZEVYOVHAAU-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)CC(=C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Topological Polar Surface Area: 25.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes